N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H25FN2O4/c1-26-19-4-2-3-5-20(19)28-15-21(25)23-14-18(24-10-12-27-13-11-24)16-6-8-17(22)9-7-16/h2-9,18H,10-15H2,1H3,(H,23,25)
• InChI Key: XGTDIJHEOZFDAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C21H25FN2O4
• Molecular Weight: 388.4 g/mol

Description

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(2-methoxyphenoxy)acetamide, also known as FMA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FMA belongs to a class of compounds known as selective estrogen receptor modulators (SERMs), which have been shown to have a variety of effects on estrogen receptors in different tissues.

Scientific Research Applications

Radioligand Development

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(2-methoxyphenoxy)acetamide derivatives, such as [18F]FMDAA1106 and [18F]FEDAA1106, have been synthesized and evaluated as potent radioligands for peripheral benzodiazepine receptors (PBR). These compounds demonstrate high radioactivity in brain regions with high PBR density, indicating their potential in imaging applications related to the central nervous system (Zhang et al., 2003).

Pharmacological Assessments

Derivatives of N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(2-methoxyphenoxy)acetamide have been studied for various pharmacological effects. For instance, acetamide derivatives have been explored for their cytotoxic, anti-inflammatory, analgesic, and antipyretic activities, revealing compounds with activities comparable to standard drugs, demonstrating the chemical's versatility in drug development (Rani et al., 2016).

Antifungal and Antimicrobial Activities

Certain 2-(2-oxo-morpholin-3-yl)-acetamide derivatives show broad-spectrum antifungal properties against Candida and Aspergillus species, highlighting the potential of these compounds in developing new antifungal therapies. These derivatives have shown considerable in vitro activity, indicating their relevance in addressing fungal infections (Bardiot et al., 2015).

Molecular Interaction Studies

Research involving N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(2-methoxyphenoxy)acetamide derivatives also includes the study of their interactions with biological molecules. For example, novel paracetamol derivatives have been synthesized for DNA-binding and protein-interaction studies, contributing to our understanding of molecular mechanisms underlying drug action and receptor interactions (Raj, 2020).